Cas no 1805599-93-2 (Methyl 3-bromo-4-cyano-5-(trifluoromethoxy)benzoate)

• Product Name: Methyl 3-bromo-4-cyano-5-(trifluoromethoxy)benzoate
• CAS No: 1805599-93-2
• MF: C₁₀H₅BrF₃NO₃
• MW: 324.050812482834
• CID: 4954595
• Update Time: 2025-10-28

Methyl 3-bromo-4-cyano-5-(trifluoromethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-bromo-4-cyano-5-(trifluoromethoxy)benzoate

• Inchi： 1S/C10H5BrF3NO3/c1-17-9(16)5-2-7(11)6(4-15)8(3-5)18-10(12,13)14/h2-3H,1H3
• InChI Key： OLGVIWMYLCALEO-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(=O)OC)=CC(=C1C#N)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 365
• XLogP3: 3.4
• Topological Polar Surface Area: 59.3

Additional information on Methyl 3-bromo-4-cyano-5-(trifluoromethoxy)benzoate

Comprehensive Overview of Methyl 3-bromo-4-cyano-5-(trifluoromethoxy)benzoate (CAS No. 1805599-93-2)

Methyl 3-bromo-4-cyano-5-(trifluoromethoxy)benzoate (CAS No. 1805599-93-2) is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and advanced material science. This compound, characterized by its unique molecular structure featuring a bromo, cyano, and trifluoromethoxy functional groups, serves as a critical intermediate in the synthesis of complex molecules. Its versatility and reactivity make it a valuable asset for researchers aiming to develop novel compounds with enhanced biological activity or material properties.

The growing interest in Methyl 3-bromo-4-cyano-5-(trifluoromethoxy)benzoate is closely tied to the increasing demand for fluorinated compounds in modern chemistry. Fluorinated molecules are renowned for their stability, lipophilicity, and ability to modulate biological activity, making them indispensable in drug discovery and agrochemical formulations. With the rise of precision medicine and sustainable agriculture, researchers are actively exploring the potential of this compound to address challenges such as drug resistance and crop protection. Its trifluoromethoxy group, in particular, is a key structural motif that enhances the metabolic stability and bioavailability of derived products.

In the context of green chemistry, Methyl 3-bromo-4-cyano-5-(trifluoromethoxy)benzoate is also being investigated for its potential role in environmentally friendly synthetic pathways. The compound's reactivity allows for efficient transformations under mild conditions, reducing the need for hazardous reagents or energy-intensive processes. This aligns with the global shift toward sustainable chemical manufacturing, a topic that has gained traction among both academic and industrial circles. As regulatory pressures mount to minimize the environmental footprint of chemical production, intermediates like this are becoming increasingly valuable.

From a technical perspective, the synthesis and handling of Methyl 3-bromo-4-cyano-5-(trifluoromethoxy)benzoate require expertise in organic synthesis and analytical chemistry. The compound's purity and stability are critical factors that influence its performance in downstream applications. Advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to characterize and validate its quality. Researchers and manufacturers must adhere to stringent protocols to ensure reproducibility and safety, particularly when scaling up production for commercial use.

The commercial potential of Methyl 3-bromo-4-cyano-5-(trifluoromethoxy)benzoate is further underscored by its relevance in high-value markets such as pharmaceuticals and specialty chemicals. With the pharmaceutical industry increasingly focusing on targeted therapies and small-molecule drugs, intermediates like this are in high demand for the development of next-generation treatments. Similarly, the agrochemical sector is leveraging its properties to create innovative crop protection solutions that are both effective and environmentally benign. These trends highlight the compound's strategic importance in addressing some of the most pressing challenges in science and industry today.

In summary, Methyl 3-bromo-4-cyano-5-(trifluoromethoxy)benzoate (CAS No. 1805599-93-2) represents a cutting-edge intermediate with broad applicability across multiple disciplines. Its unique structural features, combined with the growing emphasis on sustainability and innovation, position it as a key player in the future of chemical research and development. As scientific advancements continue to unfold, this compound is poised to play a pivotal role in shaping the next wave of breakthroughs in medicine, agriculture, and materials science.